Cas no 1536007-51-8 (methyl 3-(2-fluorophenyl)-2-hydroxybutanoate)

• Product Name: methyl 3-(2-fluorophenyl)-2-hydroxybutanoate
• CAS No: 1536007-51-8
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD21741667
• CID: 4604522
• PubChem ID: 66287754
• Update Time: 2025-06-08

methyl 3-(2-fluorophenyl)-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluorophenyl)-2-hydroxybutanoate
• Benzenepropanoic acid, 2-fluoro-α-hydroxy-β-methyl-, methyl ester

• MDL： MFCD21741667
• Inchi： 1S/C11H13FO3/c1-7(10(13)11(14)15-2)8-5-3-4-6-9(8)12/h3-7,10,13H,1-2H3
• InChI Key： GYFYJRXNMPBNSZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)C(C1=CC=CC=C1F)C

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 3-(2-fluorophenyl)-2-hydroxybutanoate

Research Brief on Methyl 3-(2-Fluorophenyl)-2-Hydroxybutanoate (CAS: 1536007-51-8) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(2-fluorophenyl)-2-hydroxybutanoate (CAS: 1536007-51-8) is a fluorinated hydroxybutanoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique biochemical properties. This compound, characterized by a 2-fluorophenyl group and a hydroxybutanoate ester moiety, exhibits structural features that make it a promising candidate for the development of novel therapeutics, particularly in the fields of neurology, oncology, and metabolic disorders.

Recent studies have focused on the synthetic pathways and optimization of methyl 3-(2-fluorophenyl)-2-hydroxybutanoate. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route using chiral catalysts, achieving high enantiomeric excess (ee > 98%) and yield (85%). This advancement is significant as it addresses previous challenges in stereoselective synthesis, which were limiting factors in scaling up production for preclinical studies.

In pharmacological research, methyl 3-(2-fluorophenyl)-2-hydroxybutanoate has shown interesting activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro studies conducted by a multinational research team demonstrated its ability to potentiate GABA_A receptor function at micromolar concentrations, suggesting potential applications in anxiety disorders and epilepsy. The fluorophenyl moiety appears to enhance blood-brain barrier penetration compared to non-fluorinated analogs, as evidenced by pharmacokinetic studies in rodent models.

The compound's metabolic stability has been another area of investigation. A 2024 metabolomics study published in Chemical Research in Toxicology revealed that methyl 3-(2-fluorophenyl)-2-hydroxybutanoate undergoes hepatic metabolism primarily through glucuronidation rather than oxidative pathways, which may translate to reduced drug-drug interaction potential in clinical applications. This metabolic profile, combined with its favorable oral bioavailability in animal models (F = 62%), positions it as an attractive scaffold for further medicinal chemistry optimization.

Emerging applications in cancer research have also been reported. A recent screen of fluorinated small molecules identified methyl 3-(2-fluorophenyl)-2-hydroxybutanoate as showing selective cytotoxicity against certain leukemia cell lines (IC₅₀ = 8.7 μM in HL-60 cells) while sparing normal hematopoietic cells. Mechanistic studies suggest this activity may be related to inhibition of histone deacetylases (HDACs), though further validation is required.

From a chemical biology perspective, the compound has been utilized as a probe to study enzyme-substrate interactions in β-hydroxyacid dehydrogenases. X-ray crystallography studies have captured the bound conformation of methyl 3-(2-fluorophenyl)-2-hydroxybutanoate in the active site of several microbial dehydrogenases, providing insights into fluorine-protein interactions that could inform rational drug design.

Current challenges in the development of methyl 3-(2-fluorophenyl)-2-hydroxybutanoate include optimizing its physicochemical properties for drug development and fully elucidating its mechanism of action across different biological targets. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, with particular interest in developing it as a precursor for next-generation CNS-active compounds.

Future research directions likely to emerge include structure-activity relationship (SAR) studies to explore modifications of the hydroxybutanoate ester group, investigations into its potential as a fragment in PROTAC (proteolysis targeting chimera) design, and evaluation of its utility in radiopharmaceutical applications given the presence of the fluorine atom. The compound's versatility suggests it will remain an important subject of study in medicinal chemistry for the foreseeable future.